6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one

• IUPAC Name: 6,7-dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one
• InChI: InChI=1S/C19H16N4O2S/c1-12-8-16-14(10-18(24)25-17(16)9-13(12)2)11-26-19-20-21-22-23(19)15-6-4-3-5-7-15/h3-10H,11H2,1-2H3
• InChI Key: GKBVZAHBJARVLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=O)C=C2CSC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol

Description

6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one is a chemical compound with potential applications in scientific research. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one is not fully understood. However, it has been reported to act by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress. It has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one has been reported to exhibit various biochemical and physiological effects. It has been reported to reduce oxidative stress and inflammation. It has also been reported to induce apoptosis in cancer cells. Additionally, it has been reported to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one in lab experiments is its potential as an antioxidant and anti-inflammatory agent. It also has potential as an anticancer agent. However, one limitation is that the exact mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of 6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one. One direction is to further investigate its potential as an anti-inflammatory and antioxidant agent. Another direction is to explore its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one has been reported using various methods. One such method involves the reaction of 6,7-dimethylchromen-2-one with phenyl isothiocyanate and sodium azide. The reaction leads to the formation of 6,7-dimethyl-4-(phenylthiocarbamoyl)chromen-2-one, which is then treated with tetrazole to yield the final product.

Scientific Research Applications

6,7-Dimethyl-4-[(1-phenyltetrazol-5-yl)sulfanylmethyl]chromen-2-one has potential applications in scientific research. It has been reported to exhibit antioxidant and anti-inflammatory properties. It has also been studied for its potential as an anticancer agent. Additionally, it has been reported to have neuroprotective effects.